![molecular formula C11H10N2S B032450 2-(Pyridin-2-ylamino)benzenethiol CAS No. 158438-81-4](/img/structure/B32450.png)
2-(Pyridin-2-ylamino)benzenethiol
Overview
Description
2-(Pyridin-2-ylamino)benzenethiol is a chemical compound that has been used in various studies and experiments. It is often used as a bidentate ligand with various transition metal ions .
Synthesis Analysis
The synthesis of 2-(Pyridin-2-ylamino)benzenethiol and its derivatives has been a subject of interest in the field of medicinal chemistry. For instance, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells . Another study reported a novel catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates utilizing easily accessible N-hetaryl ureas and alcohols .Molecular Structure Analysis
The molecular structure of 2-(Pyridin-2-ylamino)benzenethiol has been elucidated using single-crystal X-ray diffraction methods . The crystal structure of a 2-(pyridin-2-ylamino)pyridinium trifluoromethanesulfonate, which consisted of a protonated 2-(pyridin-2-ylamino)pyridine cation and a trifluoromethanesulfonate anion, was also reported .Chemical Reactions Analysis
The chemical reactions involving 2-(Pyridin-2-ylamino)benzenethiol have been studied in various contexts. For example, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions .Mechanism of Action
While the specific mechanism of action for 2-(Pyridin-2-ylamino)benzenethiol is not explicitly mentioned in the search results, related compounds have shown significant biological activities. For instance, compounds with a pyrimidine moiety have been reported to exhibit diverse types of biological and pharmaceutical activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(pyridin-2-ylamino)benzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2S/c14-10-6-2-1-5-9(10)13-11-7-3-4-8-12-11/h1-8,14H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBDMZVDWMZEJLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC2=CC=CC=N2)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-2-ylamino)benzenethiol |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.